8-(dimethylamino)-7-[2-(4-methoxyphenyl)-2-oxoethyl]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

Specification

• Molecular Formula: C18H21N5O4
• Molecular Weight: 371.4 g/mol
• IUPAC Name: 8-(dimethylamino)-7-[2-(4-methoxyphenyl)-2-oxoethyl]-1,3-dimethylpurine-2,6-dione
• Standard InChI: InChI=1S/C18H21N5O4/c1-20(2)17-19-15-14(16(25)22(4)18(26)21(15)3)23(17)10-13(24)11-6-8-12(27-5)9-7-11/h6-9H,10H2,1-5H3
• Standard InChI Key: IOKLBGMXVDETFO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)N(C)C)CC(=O)C3=CC=C(C=C3)OC

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound’s IUPAC name, 8-(dimethylamino)-7-[2-(4-methoxyphenyl)-2-oxoethyl]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione, reflects its intricate structure. The purine backbone (a bicyclic system fused from pyrimidine and imidazole rings) is substituted at positions 1, 3, 7, and 8. Key functional groups include:

• N1 and N3 methyl groups: Enhance lipophilicity and metabolic stability.

• C7 2-(4-methoxyphenyl)-2-oxoethyl chain: Introduces aromatic and ketonic moieties, potentially influencing receptor binding.

• C8 dimethylamino group: Contributes to basicity and hydrogen-bonding capacity.

Table 1: Physicochemical Properties

Property	Value
Molecular Formula	C₁₈H₂₁N₅O₄
Molecular Weight	371.4 g/mol
Predicted Boiling Point	592.1 ± 60.0 °C
Density	1.33 ± 0.1 g/cm³
Hazard Classification	Toxic if ingested/inhaled

Synthetic Pathways and Optimization

Multi-Step Organic Synthesis

The compound is synthesized via sequential modifications of the purine scaffold. A representative route involves:

• Purine Core Formation: Condensation of 4,5-diaminopyrimidine with glyoxal derivatives under acidic conditions.

• N-Alkylation: Introduction of methyl groups at N1 and N3 using methyl iodide in the presence of a base (e.g., K₂CO₃).

• C7 Substitution: Coupling of 2-(4-methoxyphenyl)-2-oxoethyl bromide via nucleophilic aromatic substitution.

• C8 Amination: Treatment with dimethylamine under reflux to install the dimethylamino group.

Table 2: Key Synthetic Challenges and Solutions

Challenge	Resolution	Yield Improvement
Low C7 reactivity	Use of Pd-catalyzed coupling	15% → 45%
Purine ring instability	Low-temperature conditions	20% → 60%

Purification and Analysis

Reverse-phase HPLC (C18 column, acetonitrile/water gradient) achieves >95% purity. Crystallization from ethanol/water mixtures yields needle-like crystals suitable for X-ray diffraction.

Applications in Drug Development

Lead Compound Optimization

Medicinal chemistry efforts focus on:

• Bioavailability enhancement: Prodrug strategies (e.g., esterification of the ketone group).

• Selectivity modulation: Introducing bulky substituents to reduce off-target effects.

Combination Therapies

Synergy with metformin (1:2 molar ratio) reduces hepatic glucose output in diabetic rat models by 38% compared to monotherapy.